Cas no 5466-88-6 (3,4-dihydro-2H-1,4-benzoxazin-3-one)

5466-88-6 structure
Product Name:3,4-dihydro-2H-1,4-benzoxazin-3-one
CAS No:5466-88-6
Molecular Formula:C8H7NO2
Molecular Weight:149.1467
MDL:MFCD00158536
CID:45929
PubChem ID:72757
3,4-dihydro-2H-1,4-benzoxazin-3-one Properties
Names and Identifiers
-
- 2H-1,4-Benzoxazin-3(4H)-one
- 2H-1,4-Benzoxazin-3-one
- 2H-1,4-Benzoxazine-3(4H)-one
- 2H-benzo[b][1,4]oxazin-3(4H)-one
- 4H-1,4-benzoxazin-3-one
- 3,4-Dihydro-2H-1,4-benzoxazin-3-one
- 3-Oxo-4H-benzo[1,4]oxazine
- Q0QAF5G662
- QRCGFTXRXYMJOS-UHFFFAOYSA-N
- 2H-1,4-Benzoxazin-3(4H)-one (8CI)(9CI)
- 2H,4H-benzo[e]1,4-oxazaperhydroin-3-one
- benzoxazin-3-one
- NSC26354
- PubChem18791
- 1,4-benzoxazin-3-one
- 2H-1,4-benzoxazin-3-ol
- KSC273A3J
- 4H-[
- DTXSID80203118
- AKOS000121575
- 4H-benzo[1.4]oxazin-3-one
- Z56989567
- 2H-1,4 benzoxazine-3(4H)one
- 3,4-Dihydro-3-oxo-1,4(2H)-benzoxazine
- 2,3-dihydro-1,4-benzoxazin-3-one
- 2H-1,4-Benzoxazin-3(4H)-one, 99%
- 2H-1,4-benzoxazin-3-(4H)one
- (2H)1,4-benzoxazin-3(4H)-one
- 4H-BENZO[1,4]OXAZIN-3-ONE
- AC-23158
- 3-oxo-2,3-dihydro-4H-1,4-benzoxazine
- 2,3-DIHYDRO-3-OXO-4H-1,4-BENZOXAZINE
- CHEMBL460153
- 2H-[1,4]-benzoxazin-3-one
- 2H-1,4-BENZOOXAZIN-3(4H)-ONE
- NSC 26354
- 5466-88-6
- MFCD00158536
- 3-OXO-3,4-DIHYDRO-2H-BENZO(B)(1,4)OXAZINE
- 4H-[1,4]benzoxazin-3-one
- EN300-17697
- 2H-benzo[b][1,4]oxazin-3(4H)-one;3-OXO-4H-BENZO[1,4]OXAZINE
- NSC-26354
- BP-10112
- A7934
- AB04166
- J-509550
- 2H-1,4-benzoxazin-3-(4H)-one
- 2-H-1,4-benzoxazin-3-(4H)one
- SCHEMBL88746
- CS-W002455
- AKOS016370878
- InChI=1/C8H7NO2/c10-8-5-11-7-4-2-1-3-6(7)9-8/h1-4H,5H2,(H,9,10
- AM20061203
- 2H-BENZO(B)(1,4)OXAZIN-3(4H)-ONE
- UNII-Q0QAF5G662
- AE-473/30224032
- 4h-benzo(1,4)oxazin-3-one
- SY007578
- 3-Keto-4-aza-2,3-dihydrobenzopyran
- 2H-1,4-Benzoxazin-3 (4H)-one
- B4553
- BDBM50438258
- F0918-7105
- 1T-0333
- FT-0658368
- STK317993
- STL301701
- DB-014112
- ALBB-020505
-
- MDL: MFCD00158536
- InChIKey: QRCGFTXRXYMJOS-UHFFFAOYSA-N
- Inchi: 1S/C8H7NO2/c10-8-5-11-7-4-2-1-3-6(7)9-8/h1-4H,5H2,(H,9,10)
- SMILES: O1C([H])([H])C(N([H])C2=C([H])C([H])=C([H])C([H])=C12)=O
Computed Properties
- Exact Mass: 149.04800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 149.048
- Heavy Atom Count: 11
- Complexity: 170
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.9
- Tautomer Count: 3
- Surface Charge: 0
- Topological Polar Surface Area: 38.3
Experimental Properties
- LogP: 1.15550
- PSA: 38.33000
- Refractive Index: 1.563
- Boiling Point: 337.7°C at 760 mmHg
- Melting Point: 172.0 to 176.0 deg-C
- Flash Point: 158.1℃
- Solubility: methanol: soluble25mg/mL, clear, colorless
- Color/Form: Yellow to Brown Solid
- Solubility: Not determined
- λmax: 286(EtOH)(lit.)
- Density: 1.244
3,4-dihydro-2H-1,4-benzoxazin-3-one Security Information
-
Symbol:
- RTECS:DM3270000
- WGK Germany:3
- Safety Term:S26;S37/39
- Safety Instruction: S26-S36
- Risk Phrases:R36/37/38
-
Dangerous goods sign:
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305 + P351 + P338
- Prompt:warning
- Storage Condition:Sealed in dry,Room Temperature
- Risk Phrases: 36/37/38
- Signal Word:Warning
- HazardClass:IRRITANT
3,4-dihydro-2H-1,4-benzoxazin-3-one Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,4-dihydro-2H-1,4-benzoxazin-3-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003HTH-5g |
2H-1,4-Benzoxazin-3(4H)-one |
5466-88-6 | 95% | 5g |
$9.00 | 2025-02-19 | |
A2B Chem LLC | AB62261-5g |
2H-1,4-Benzoxazin-3(4H)-one |
5466-88-6 | 95% | 5g |
$9.00 | 2024-04-19 | |
Aaron | AR003I1T-1g |
2H-1,4-Benzoxazin-3(4H)-one |
5466-88-6 | 95% | 1g |
$4.00 | 2025-01-22 | |
Ambeed | A186678-1g |
2H-1,4-Benzoxazin-3(4H)-one |
5466-88-6 | 95% | 1g |
$5.0 | 2025-02-25 | |
Apollo Scientific | OR322066-10g |
2H-1,4-Benzoxazin-3(4H)-one |
5466-88-6 | 95% | 10g |
£45.00 | 2023-09-02 | |
AstaTech | 64814-10/G |
3-OXO-4H-BENZO[1,4]OXAZINE |
5466-88-6 | 97% | 10/G |
$26 | 2022-06-01 | |
Chemenu | CM158191-100g |
2H-1,4-Benzoxazin-3(4H)-one |
5466-88-6 | 95%+ | 100g |
$*** | 2023-05-30 | |
Cooke Chemical | A4844412-1g |
2<i>H</i>-1,4-Benzoxazin-3(4<i>H</i>)-one |
5466-88-6 | >98.0%(GC) | 1g |
RMB 55.20 | 2025-02-20 | |
Enamine | EN300-17697-0.05g |
3,4-dihydro-2H-1,4-benzoxazin-3-one |
5466-88-6 | 95% | 0.05g |
$19.0 | 2023-09-20 | |
eNovation Chemicals LLC | D689245-100g |
2H-1,4-Benzoxazin-3(4H)-one |
5466-88-6 | 98% | 100g |
$165 | 2022-06-04 |
3,4-dihydro-2H-1,4-benzoxazin-3-one Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:5466-88-6)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:5466-88-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
3,4-dihydro-2H-1,4-benzoxazin-3-one Related Literature
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Andrew J. S. Lin,Cecilia C. Russell,Jennifer R. Baker,Shelby L. Frailey,Jennette A. Sakoff,Adam McCluskey Org. Biomol. Chem. 2016 14 8732
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Kai E. O. Ylijoki,E. Peter Kündig Chem. Commun. 2011 47 10608
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Zhou Xu,Ke Li,Rongliang Zhai,Ting Liang,Xiaodie Gui,Rongli Zhang RSC Adv. 2017 7 51972
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Zikang Jiang,Jinghui Sung,Xuyun Wang,Yangyang Zhang,Yaomiao Wang,Haifeng Zhou,Lei Wen RSC Adv. 2021 11 31235
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Jie Wang,Jun Li,Yuanyuan Wei,Jingya Yang,Congde Huo Org. Chem. Front. 2018 5 3534
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Muhammad Tariq Shehzad,Aqeel Imran,Abdul Hameed,Mariya al Rashida,Marium Bibi,Maliha Uroos,Asnuzilawati Asari,Shafia Iftikhar,Habsah Mohamad,Muhammad Nawaz Tahir,Zahid Shafiq,Jamshed Iqbal RSC Adv. 2021 11 17259
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Dingben Chen,Guodong Shen,Weiliang Bao Org. Biomol. Chem. 2009 7 4067
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8. Acetylation and acetoxylation of 4-hydroxy-1,4-benzothiazin- and -benzoxazin-3(4H)-ones (cyclic hydroxamic acids)R. T. Coutts,N. J. Pound J. Chem. Soc. C 1971 2696
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9. Thermolysis of o-nitro- and 2,4-dinitro-phenoxyacetic acids and related compoundsR. S. Goudie,P. N. Preston J. Chem. Soc. C 1971 1718
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10. Persulphate oxidations. Part X. Heterocyclic synthesis by oxidation of ortho-substituted phenoxyacetic acidsAlexander R. Forrester,James Skilling,Ronald H. Thomson J. Chem. Soc. Perkin Trans. 1 1974 2161
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5466-88-6)3,4-dihydro-2H-1,4-benzoxazin-3-one

Purity:99%
Quantity:500g
Price($):359.0